Cas no 58810-09-6 (N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine)
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine is a protected derivative of L-arginine, featuring Boc (tert-butoxycarbonyl) and methoxybenzenesulfonyl (Mbs) protecting groups on the alpha- and omega-amino functionalities, respectively. This compound is widely used in peptide synthesis, where selective protection of the guanidine group is required to prevent side reactions during coupling steps. The Boc group offers acid-labile protection, while the Mbs group provides stability under basic conditions, enabling orthogonal deprotection strategies. Its high purity and well-defined reactivity make it a valuable intermediate for constructing complex arginine-containing peptides with controlled regioselectivity. The compound is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry research.

58810-09-6 structure
Product name:N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine Chemical and Physical Properties
Names and Identifiers
-
- boc-arg(mbs)-oh
- (E)-N<sup>5</sup>-(Amino{[(4-methoxyphenyl)sulfonyl]amino}methylene)-N<sup>2</sup>-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-ornithine
- NA-BOC-NW-(METHOXYBENZENESULFONYL)-L-ARGININE
- Nα-Boc-Nω-(methoxybenzenesulfonyl)-L-arginine
- #8226
- amp
- Boc-Arg hydrochloride
- Boc-Arg(HCl)-OH
- Boc-Arg*HCl
- Boc-Arg.HCl.H2O
- BOC-ARGININE
- BOC-ARGININE HCL
- BOC-ARG-OH
- BOC-ARG-OH HCL
- Boc-Arg-OH&
- Boc-Arg-OH*HCl
- BOC-ARG-OH.HCI
- Boc-Arg-OHHC
- BOC-L-ARGININE
- BOC-L-ARG-OH HCL
- Boc-L-Arg-OH*HCl
- N-t-butyloxycarbonyl-NG-methoxybenzenesulfonyl-L-arginine
- 58810-09-6
- N-alpha-Boc-N-omega-(methoxybenZenesulfonyl)-L-arginine (Boc-L-Arg(Bes(4-OMe))-OH)
- (2S)-5-[[amino-[(4-methoxyphenyl)sulfonylamino]methylidene]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- MFCD00134857
- (S)-2-(tert-butoxycarbonylamino)-5-(3-(4-methoxyphenylsulfonyl)guanidino)pentanoic acid
- Boc-L-Arg(Mbs)-OH
- G84838
- N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine
-
- Inchi: InChI=1S/C18H28N4O7S/c1-18(2,3)29-17(25)21-14(15(23)24)6-5-11-20-16(19)22-30(26,27)13-9-7-12(28-4)8-10-13/h7-10,14H,5-6,11H2,1-4H3,(H,21,25)(H,23,24)(H3,19,20,22)/t14-/m0/s1
- InChI Key: AYUPPTBECADHBL-AWEZNQCLSA-N
- SMILES: CC(C)(C)OC(=O)NC(CCCN=C(N)NS(=O)(=O)C1=CC=C(C=C1)OC)C(=O)O
Computed Properties
- Exact Mass: 444.16804
- Monoisotopic Mass: 444.16787042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 12
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 178Ų
Experimental Properties
- PSA: 166.91
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N015224-100mg |
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine |
58810-09-6 | 100mg |
$ 170.00 | 2022-06-03 | ||
A2B Chem LLC | AG78174-5g |
Boc-arg(mbs)-oh |
58810-09-6 | ≥ 99% (TLC) | 5g |
$1183.00 | 2024-04-19 | |
A2B Chem LLC | AG78174-250mg |
Boc-arg(mbs)-oh |
58810-09-6 | ≥ 99% (TLC) | 250mg |
$153.00 | 2024-04-19 | |
1PlusChem | 1P00EJWE-5g |
BOC-ARG(MBS)-OH |
58810-09-6 | ≥ 99% (TLC) | 5g |
$1369.00 | 2025-02-27 | |
TRC | N015224-250mg |
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine |
58810-09-6 | 250mg |
$ 355.00 | 2022-06-03 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-293701-1g |
Boc-Arg(Mbs)-OH, |
58810-09-6 | 1g |
¥887.00 | 2023-09-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-293701-1 g |
Boc-Arg(Mbs)-OH, |
58810-09-6 | 1g |
¥887.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-293701A-5 g |
Boc-Arg(Mbs)-OH, |
58810-09-6 | 5g |
¥3,700.00 | 2023-07-11 | ||
1PlusChem | 1P00EJWE-1g |
BOC-ARG(MBS)-OH |
58810-09-6 | ≥ 99% (TLC) | 1g |
$345.00 | 2025-02-27 | |
1PlusChem | 1P00EJWE-250mg |
BOC-ARG(MBS)-OH |
58810-09-6 | ≥ 99% (TLC) | 250mg |
$185.00 | 2025-02-27 |
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine Related Literature
-
Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
-
Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
-
Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:58810-09-6)N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine

Purity:99%/99%
Quantity:250mg/1g
Price ($):159/295